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Compound of Interest

Compound Name: 2-Bromo-4-methylbenzaldehyde

Cat. No.: B1335389

An In-depth Technical Guide to 2-Bromo-4-
methylbenzaldehyde

Alternate Names: 2-bromo-p-tolualdehyde, 3-Bromo-4-formyltoluene

This technical guide provides a comprehensive overview of 2-Bromo-4-methylbenzaldehyde,
a versatile organic compound with significant applications in chemical synthesis and drug
discovery. This document is intended for researchers, scientists, and professionals in the field
of drug development.

Chemical and Physical Properties

2-Bromo-4-methylbenzaldehyde is a halogenated aromatic aldehyde. The presence of the
bromine atom and the aldehyde group makes it a valuable intermediate for a variety of organic
transformations.[1]
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Property Value Source
CAS Number 824-54-4 [2][3]
Molecular Formula CsH7BrO [21[31[4]
Molecular Weight 199.04 g/mol [2]
Melting Point 30-35 °C [3]
Boiling Point 114-115 °C at 5 Torr [3]
Density 1.490 + 0.06 g/cm? (Predicted) [3]
Appearance White to yellow solid [5]

Solubilit Soluble in organic solvents
olubility
such as ethanol and ether.

Safety and Handling

2-Bromo-4-methylbenzaldehyde is classified as an irritant.[3] It is crucial to handle this
compound with appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat. All work should be conducted in a well-ventilated fume hood.

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Applications in Research and Drug Development

2-Bromo-4-methylbenzaldehyde serves as a key starting material and intermediate in the
synthesis of more complex molecules. Its reactivity makes it suitable for a range of chemical
reactions, including:

o Carbonylative Stille couplings: This reaction is used to form new carbon-carbon bonds.[6]
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» Knoevenagel condensation: A nucleophilic addition reaction that is fundamental in the
formation of carbon-carbon double bonds.

» Synthesis of Protein Kinase Inhibitors: The bromo-aldehyde functionality is a common
feature in the synthesis of various kinase inhibitors, which are a critical class of drugs in
cancer therapy.[1]

Experimental Protocols
Synthesis of 2-Bromo-4-methylbenzaldehyde

A common method for the synthesis of 2-Bromo-4-methylbenzaldehyde is from 2-bromo-4-
methylaniline via a diazotization reaction followed by formylation.

Materials:

2-bromo-4-methylaniline

e Hydrochloric acid (concentrated)

e Sodium nitrite

o Formaldoxime solution (prepared in situ)

e Cupric sulfate

e Sodium sulfite

e Sodium acetate

o Ether

e Sodium chloride

e Sodium bicarbonate

e Sodium metabisulfite

 Sulfuric acid (concentrated)
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Procedure:

Diazotization: 2-bromo-4-methylaniline is dissolved in a mixture of hydrochloric acid and
water. The solution is cooled to 0-5°C, and a solution of sodium nitrite in water is added
dropwise while maintaining the temperature.

Preparation of Formulating Agent: A solution of formaldoxime is prepared by reacting
formaldehyde with hydroxylamine.

Reaction: The cold diazonium salt solution is added to a stirred solution containing
formaldoxime, cupric sulfate, sodium sulfite, and sodium acetate at 10-15°C.

Hydrolysis: After the addition is complete, the mixture is acidified with concentrated
hydrochloric acid and heated to hydrolyze the intermediate.

Work-up: The reaction mixture is steam distilled. The distillate is saturated with sodium
chloride and extracted with ether. The ether extract is washed with sodium bicarbonate
solution and then with saturated sodium chloride solution.

Purification: The ether is removed by distillation, and the crude product is purified by forming
the bisulfite addition product. The aldehyde is then regenerated by treatment with sulfuric
acid and purified by vacuum distillation.

Visualizations
Knoevenagel Condensation of 2-Bromo-4-
methylbenzaldehyde

The following diagram illustrates the general mechanism of the Knoevenagel condensation, a
reaction in which 2-Bromo-4-methylbenzaldehyde can participate. This reaction involves the
condensation of an aldehyde or ketone with a compound having an active methylene group,
catalyzed by a weak base.
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Caption: Knoevenagel Condensation Pathway.

Synthesis Workflow for a Kinase Inhibitor

This diagram outlines a representative workflow for the synthesis of a potential kinase inhibitor,
utilizing 2-Bromo-4-methylbenzaldehyde as a key starting material. This process often
involves a cross-coupling reaction, such as the Suzuki-Miyaura coupling, to introduce structural
diversity.
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Caption: Kinase Inhibitor Synthesis Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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